(+)-Fargesin
(+)-Fargesin
(+)-Fargesin, also known as planinin or methylpluviatilol, belongs to the class of organic compounds known as furanoid lignans. These are lignans with a structure that contains either a tetrahydrofuran ring, a furan ring, or a furofuan ring system, that arises from the joining of the two phenylpropanoid units (+)-Fargesin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (+)-fargesin is primarily located in the membrane (predicted from logP). Outside of the human body, (+)-fargesin can be found in alcoholic beverages and herbs and spices. This makes (+)-fargesin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
68296-27-5
VCID:
VC0048615
InChI:
InChI=1S/C21H22O6/c1-22-16-5-3-12(7-18(16)23-2)20-14-9-25-21(15(14)10-24-20)13-4-6-17-19(8-13)27-11-26-17/h3-8,14-15,20-21H,9-11H2,1-2H3/t14-,15-,20-,21+/m1/s1
SMILES:
COC1=C(C=C(C=C1)C2C3COC(C3CO2)C4=CC5=C(C=C4)OCO5)OC
Molecular Formula:
C21H22O6
Molecular Weight:
370.4 g/mol
(+)-Fargesin
CAS No.: 68296-27-5
Reference Standards
VCID: VC0048615
Molecular Formula: C21H22O6
Molecular Weight: 370.4 g/mol
| CAS No. | 68296-27-5 |
|---|---|
| Product Name | (+)-Fargesin |
| Molecular Formula | C21H22O6 |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | 5-[(3R,3aS,6S,6aS)-6-(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-1,3-benzodioxole |
| Standard InChI | InChI=1S/C21H22O6/c1-22-16-5-3-12(7-18(16)23-2)20-14-9-25-21(15(14)10-24-20)13-4-6-17-19(8-13)27-11-26-17/h3-8,14-15,20-21H,9-11H2,1-2H3/t14-,15-,20-,21+/m1/s1 |
| Standard InChIKey | AWOGQCSIVCQXBT-LYDRAKHJSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)[C@@H]2[C@@H]3CO[C@H]([C@@H]3CO2)C4=CC5=C(C=C4)OCO5)OC |
| SMILES | COC1=C(C=C(C=C1)C2C3COC(C3CO2)C4=CC5=C(C=C4)OCO5)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C2C3COC(C3CO2)C4=CC5=C(C=C4)OCO5)OC |
| Appearance | Powder |
| Melting Point | 135-136°C |
| Physical Description | Solid |
| Description | (+)-Fargesin, also known as planinin or methylpluviatilol, belongs to the class of organic compounds known as furanoid lignans. These are lignans with a structure that contains either a tetrahydrofuran ring, a furan ring, or a furofuan ring system, that arises from the joining of the two phenylpropanoid units (+)-Fargesin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (+)-fargesin is primarily located in the membrane (predicted from logP). Outside of the human body, (+)-fargesin can be found in alcoholic beverages and herbs and spices. This makes (+)-fargesin a potential biomarker for the consumption of these food products. |
| Synonyms | fargesin |
| PubChem Compound | 129290 |
| Last Modified | Nov 11 2021 |
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